molecular formula C11H6ClFN2O2 B8552854 3-Chloro-2-(2-fluoro-3-nitro-phenyl)-pyridine

3-Chloro-2-(2-fluoro-3-nitro-phenyl)-pyridine

Cat. No.: B8552854
M. Wt: 252.63 g/mol
InChI Key: ZSGRYQQMGQNNLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-2-(2-fluoro-3-nitro-phenyl)-pyridine is a useful research compound. Its molecular formula is C11H6ClFN2O2 and its molecular weight is 252.63 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H6ClFN2O2

Molecular Weight

252.63 g/mol

IUPAC Name

3-chloro-2-(2-fluoro-3-nitrophenyl)pyridine

InChI

InChI=1S/C11H6ClFN2O2/c12-8-4-2-6-14-11(8)7-3-1-5-9(10(7)13)15(16)17/h1-6H

InChI Key

ZSGRYQQMGQNNLQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)[N+](=O)[O-])F)C2=C(C=CC=N2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-3-chloropyridine [96424-68-9] (144 mg, 0.75 mmol) and 2-fluoro-3-nitrophenylboronic acid pinacol ester [1189042-70-3] (200 mg, 0.75 mmol) in dioxane (4 mL) and water (1 mL) was added potassium carbonate (259 mg, 1.87 mmol) and Pd(dppf)Cl2CH2Cl2 adduct (61.2 mg, 0.075 mmol). The solution was heated for 60 min at 120° C. under microwave irradiation. The reaction mixture was diluted with EtOAc and the resulting solution was washed successively with saturated aqueous NaHCO3 solution and brine, then dried (Phase separator) and concentrated under reduced pressure. The residue was purified by flash chromatography on silica gel (c-hexane/EtOAc 4:1) to give the title compound. MS (LC-MS): 253 [M+H]+; tR (HPLC conditions k): 3.45 min.
Quantity
144 mg
Type
reactant
Reaction Step One
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
259 mg
Type
reactant
Reaction Step One
[Compound]
Name
Pd(dppf)Cl2CH2Cl2
Quantity
61.2 mg
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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